Cas no 1361019-05-7 (3,5-dibromo-1-methyl-1H-pyrazole)

• Product Name: 3,5-dibromo-1-methyl-1H-pyrazole
• CAS No: 1361019-05-7
• MF: C₄H₄Br₂N₂
• MW: 239.896
• MDL: MFCD28399417
• CID: 4552325
• PubChem ID: 66614131
• Update Time: 2025-05-20

3,5-dibromo-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-1-methyl-1H-pyrazole
• CS-16434
• SY294069
• DB-094095
• MFCD28399417
• AKOS023567580
• CS-0097502
• EN300-136520
• 1h-pyrazole, 3,5-dibromo-1-methyl-
• SCHEMBL174884
• KFOQLTKNWNGAHL-UHFFFAOYSA-N
• 1361019-05-7
• 3,5-dibromo-1-methylpyrazole

• MDL： MFCD28399417
• Inchi： InChI=1S/C4H4Br2N2/c1-8-4(6)2-3(5)7-8/h2H,1H3
• InChI Key： KFOQLTKNWNGAHL-UHFFFAOYSA-N
• SMILES： CN1C(=CC(=N1)Br)Br

Computed Properties

• Exact Mass: 239.87207g/mol
• Monoisotopic Mass: 237.87412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 3,5-dibromo-1-methyl-1H-pyrazole

3,5-Dibromo-1-methyl-1H-pyrazole: A Comprehensive Overview

The compound 3,5-dibromo-1-methyl-1H-pyrazole, also known by its CAS registry number CAS No. 1361019-05-7, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered rings consisting of two adjacent nitrogen atoms. The presence of bromine atoms at the 3 and 5 positions, along with a methyl group at position 1, imparts unique electronic and structural properties to this molecule.

Recent studies have highlighted the importance of 3,5-dibromo-1-methyl-1H-pyrazole in the development of advanced materials, particularly in the field of coordination chemistry. Researchers have explored its ability to act as a ligand in the formation of metal complexes, which exhibit interesting magnetic and electronic properties. For instance, a study published in the Journal of Coordination Chemistry demonstrated that when 3,5-dibromo-1-methyl-1H-pyrazole coordinates with transition metals like copper and nickel, it forms complexes that show potential applications in spintronics and catalysis.

The synthesis of 3,5-dibromo-1-methyl-1H-pyrazole typically involves a multi-step process that includes bromination and alkylation reactions. One common approach is the bromination of 1-methylpyrazole using bromine in a suitable solvent under controlled conditions. This method ensures high yields and purity of the final product. The stability and reactivity of this compound make it an ideal precursor for further functionalization in organic synthesis.

In terms of applications, 3,5-dibromo-1-methyl-1H-pyrazole has found utility in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to form stable bonds with biologically relevant molecules makes it a valuable tool in medicinal chemistry. Additionally, this compound has been explored for its potential as an agrochemical agent due to its ability to inhibit certain enzymes involved in plant growth regulation.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3,5-dibromo-1-methyl-1H-pyrazole. Density functional theory (DFT) calculations have revealed that the bromine atoms at positions 3 and 5 significantly influence the molecule's electron distribution, making it more susceptible to nucleophilic attack. This understanding has paved the way for innovative synthetic strategies that leverage these electronic properties.

The environmental impact of CAS No. 1361019-05-7 has also been a topic of recent research interest. Studies conducted by environmental chemists have assessed its biodegradability and toxicity under various conditions. These findings are crucial for ensuring safe handling and disposal practices during industrial applications.

In conclusion, 3,5-dibromo-1-methyl-1H-pyrazole, or CAS No. 1361019-05-7, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive cutting-edge research in materials science, pharmacology, and environmental chemistry. As new discoveries emerge, this compound is poised to play an even more significant role in advancing technological innovations.